Cas no 877-82-7 (Phenol, 3,5-dimethyl-, acetate)

• Product Name: Phenol, 3,5-dimethyl-, acetate
• CAS No: 877-82-7
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 652400
• PubChem ID: 578922
• Update Time: 2025-04-19

Phenol, 3,5-dimethyl-, acetate Chemical and Physical Properties

Names and Identifiers

• acetic acid,3,5-dimethylphenol
• Phenol, 3,5-diMethyl-, 1-acetate
• Phenol, 3,5-dimethyl-, acetate
• 3,5-dimethyl-1-acetate Phenol
• (3,5-dimethylphenyl) acetate
• CS-0006673
• 877-82-7
• acetic acid 3,5-dimethyl-phenyl ester
• SCHEMBL593772
• AKOS002947941
• 3,5-Dimethylphenyl acetate
• 3,5-Dimethylphenyl acetate #
• MFCD00182427
• 3,5-Dimethylphenol 1-acetate

• Inchi： 1S/C10H12O2/c1-7-4-8(2)6-10(5-7)12-9(3)11/h4-6H,1-3H3
• InChI Key： WALHBGQQZIDBOO-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.0624
• Boiling Point: 237°C (estimate)
• Refractive Index: 1.5070 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters